Cas no 1198596-96-1 (dimethyl-1,3-thiazole-2-sulfonyl chloride)

• Product Name: dimethyl-1,3-thiazole-2-sulfonyl chloride
• CAS No: 1198596-96-1
• MF: C₅H₆ClNO₂S₂
• MW: 211.68963766098
• CID: 5206380
• PubChem ID: 55280190
• Update Time: 2025-06-08

dimethyl-1,3-thiazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylthiazole-2-sulfonyl chloride
• dimethyl-1,3-thiazole-2-sulfonyl chloride
• 2-Thiazolesulfonyl chloride, 4,5-dimethyl-

• Inchi： 1S/C5H6ClNO2S2/c1-3-4(2)10-5(7-3)11(6,8)9/h1-2H3
• InChI Key： PUYFKWWIISMRCT-UHFFFAOYSA-N
• SMILES： ClS(C1=NC(C)=C(C)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on dimethyl-1,3-thiazole-2-sulfonyl chloride

Introduction to Dimethyl-1,3-Thiazole-2-Sulfonyl Chloride (CAS No. 1198596-96-1)

Dimethyl-1,3-thiazole-2-sulfonyl chloride (CAS No. 1198596-96-1) is a versatile and important organic compound with a wide range of applications in the fields of medicinal chemistry, synthetic organic chemistry, and pharmaceutical research. This compound is characterized by its unique thiazole and sulfonyl chloride functional groups, which confer it with valuable reactivity and biological properties.

The chemical structure of dimethyl-1,3-thiazole-2-sulfonyl chloride consists of a thiazole ring substituted with a sulfonyl chloride group at the 2-position and two methyl groups at the 4-position. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are known for their stability and bioactivity. The sulfonyl chloride group is a highly reactive electrophilic moiety that can undergo nucleophilic substitution reactions, making this compound an excellent reagent for the synthesis of various functionalized thiazoles.

In recent years, dimethyl-1,3-thiazole-2-sulfonyl chloride has gained significant attention in the field of medicinal chemistry due to its potential as a building block for the development of novel therapeutic agents. One of the key areas of research has been its use in the synthesis of thiazole-based inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against kinases, which are key enzymes implicated in cancer and inflammatory diseases.

A notable example is the use of dimethyl-1,3-thiazole-2-sulfonyl chloride in the synthesis of thiazole-based inhibitors of protein kinases such as Aurora A and B. These kinases play crucial roles in cell division and are often overexpressed in cancer cells. By inhibiting these kinases, thiazole-based compounds can effectively disrupt cell cycle progression and induce apoptosis in cancer cells. This has led to the development of several promising drug candidates that are currently undergoing preclinical and clinical evaluation.

Beyond kinase inhibition, dimethyl-1,3-thiazole-2-sulfonyl chloride has also been explored for its potential in modulating other biological targets. For example, researchers have synthesized thiazole derivatives that act as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders. The unique structural features of this compound allow for fine-tuning of its pharmacological properties through strategic modifications, making it a valuable tool in drug discovery.

In addition to its applications in medicinal chemistry, dimethyl-1,3-thiazole-2-sulfonyl chloride is also widely used in synthetic organic chemistry as a versatile reagent for the preparation of complex molecules. Its high reactivity towards nucleophiles makes it an excellent choice for introducing thiazole moieties into target molecules. This has been particularly useful in the synthesis of natural products and bioactive compounds where the presence of a thiazole ring can significantly enhance biological activity.

The synthetic utility of dimethyl-1,3-thiazole-2-sulfonyl chloride is further highlighted by its role in combinatorial chemistry approaches. Combinatorial libraries generated using this compound as a building block have led to the discovery of novel scaffolds with diverse biological activities. These libraries provide a rich source of lead compounds for further optimization and development into therapeutic agents.

In conclusion, dimethyl-1,3-thiazole-2-sulfonyl chloride (CAS No. 1198596-96-1) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop new therapeutic agents and synthesize complex molecules. As ongoing research continues to uncover new applications and biological activities, this compound is likely to remain at the forefront of chemical innovation in the coming years.